Cas no 823813-07-6 (1-Piperazinecarboxylic acid, 4-(2-chloroethyl)-, methyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(2-chloroethyl)-, methyl ester
• CAS No: 823813-07-6
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• CID: 692516
• PubChem ID: 69739250
• Update Time: 2025-04-19

1-Piperazinecarboxylic acid, 4-(2-chloroethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-chloroethyl)-, methyl ester
• methyl 4-(2-chloroethyl)piperazine-1-carboxylate
• QHDDUYDFSHNGIA-UHFFFAOYSA-N
• 1-(2-chloroethyl)-4-carbomethoxypiperazine
• SCHEMBL6316085
• 823813-07-6
• DTXSID60741240

• Inchi： 1S/C8H15ClN2O2/c1-13-8(12)11-6-4-10(3-2-9)5-7-11/h2-7H2,1H3
• InChI Key： QHDDUYDFSHNGIA-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(C(=O)OC)CC1

Computed Properties

• Exact Mass: 206.0822054g/mol
• Monoisotopic Mass: 206.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.8Ų